Cas no 2138189-92-9 (Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate)

• Product Name: Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate
• CAS No: 2138189-92-9
• MF: C₈H₈ClNaO₄S
• MW: 258.654491424561
• CID: 5870054
• PubChem ID: 165453738
• Update Time: 2025-06-08

Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723889
• 2138189-92-9
• sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate
• Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate

• Inchi： 1S/C8H9ClO4S.Na/c1-12-5-13-7-3-2-6(9)4-8(7)14(10)11;/h2-4H,5H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： HWHLXZDRSLILLF-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C=1)S(=O)[O-])OCOC.[Na+]

Computed Properties

• Exact Mass: 257.9729519g/mol
• Monoisotopic Mass: 257.9729519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate

Recent Advances in the Application of Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate (CAS: 2138189-92-9) in Chemical Biology and Pharmaceutical Research

Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate (CAS: 2138189-92-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique structural features, has shown promising applications in various synthetic and medicinal chemistry contexts. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. The compound's reactivity and stability under physiological conditions make it an attractive candidate for further exploration in drug discovery and development.

One of the most notable advancements involving Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate is its application in the synthesis of novel sulfonamide derivatives. Sulfonamides are a well-established class of compounds with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Recent research has demonstrated that this sulfinate can serve as a key building block for the efficient and selective introduction of sulfonamide moieties into complex molecular frameworks. A study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound in the synthesis of a new series of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma.

In addition to its synthetic utility, Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate has also been investigated for its potential as a prodrug or drug delivery vehicle. The methoxymethoxy (MOM) protecting group in its structure offers tunable stability and release profiles, which can be exploited for controlled drug delivery applications. Recent preclinical studies have explored its use in the development of sulfinate-based prodrugs for targeted therapy, particularly in oncology. For instance, a 2023 study in Chemical Communications demonstrated that derivatives of this compound could be engineered to release therapeutic sulfinic acid species in response to specific enzymatic triggers within tumor microenvironments.

The mechanistic insights into the biological activity of Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate have also been a focus of recent research. Advanced spectroscopic and computational studies have elucidated its interaction patterns with biological targets, particularly its ability to modulate redox-sensitive pathways. This has opened new avenues for its application in oxidative stress-related diseases. Furthermore, its compatibility with modern synthetic methodologies, such as photoredox catalysis and flow chemistry, has been demonstrated in several recent publications, highlighting its versatility in contemporary chemical synthesis.

Looking forward, the unique properties of Sodium 5-chloro-2-(methoxymethoxy)benzene-1-sulfinate position it as a compound with significant potential for further pharmaceutical development. Ongoing research is exploring its application in the synthesis of next-generation sulfonamide drugs, with particular emphasis on improving selectivity and reducing off-target effects. Additionally, its role in the development of novel drug delivery systems continues to be an active area of investigation. As the understanding of its chemical and biological properties deepens, this compound is expected to play an increasingly important role in the advancement of chemical biology and medicinal chemistry.